Cas no 1782707-17-8 (2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 1782707-17-8
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5602769
• PubChem ID: 82405005
• Update Time: 2025-07-21

2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1113993
• 2-[(2-Methylphenyl)methyl]-2H-1,2,3-triazol-4-amine
• 1782707-17-8
• 2H-1,2,3-Triazol-4-amine, 2-[(2-methylphenyl)methyl]-
• 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C10H12N4/c1-8-4-2-3-5-9(8)7-14-12-6-10(11)13-14/h2-6H,7H2,1H3,(H2,11,13)
• InChI Key： ALPXIGKKYQYFLG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)N=CC(N)=N1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 407.4±47.0 °C(Predicted)
• pka: 2.65±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 1782707-17-8)

The compound 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine, identified by its CAS number 1782707-17-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of both an amine functional group and a methylphenyl moiety enhances its potential for diverse applications, particularly in the development of novel therapeutic agents.

In recent years, the scientific community has shown growing interest in 1,2,3-triazole derivatives due to their remarkable biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine structure is particularly intriguing because of its potential to interact with biological targets, such as enzymes and receptors, making it a promising candidate for further investigation. Researchers are actively exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The synthesis of 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine typically involves click chemistry methodologies, which are highly efficient and modular. This approach allows for the rapid generation of diverse triazole derivatives, enabling researchers to fine-tune the compound's properties for specific applications. The CAS number 1782707-17-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the key advantages of this compound is its potential role in addressing current global health challenges. For instance, the rise of antibiotic-resistant pathogens has spurred the search for new antimicrobial agents, and 1,2,3-triazole-based compounds like 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine are being evaluated for their ability to combat resistant strains. Additionally, its amine group provides a handle for further chemical modifications, allowing for the development of prodrugs or targeted delivery systems.

From a commercial perspective, the demand for high-purity research chemicals such as 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. The compound's CAS number 1782707-17-8 is frequently searched in databases, reflecting its relevance in contemporary scientific inquiries.

In conclusion, 2-(2-methylphenyl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 1782707-17-8) represents a valuable addition to the toolkit of medicinal chemists and material scientists. Its unique structural features and potential applications align with current trends in drug discovery and sustainable chemistry. As research progresses, this compound may pave the way for innovative solutions to some of the most pressing challenges in healthcare and beyond.